![molecular formula C15H14N4O4S B4118054 2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide](/img/structure/B4118054.png)
2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide
Overview
Description
2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide, also known as MNAT, is a chemical compound that has been studied for its potential applications in scientific research. MNAT is a thiosemicarbazone derivative that has been synthesized using various methods and has shown promising results in several studies.
Mechanism of Action
The mechanism of action of 2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of ribonucleotide reductase, an enzyme involved in DNA synthesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of ribonucleotide reductase. This compound has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide has several advantages for lab experiments, including its ability to inhibit the growth and proliferation of cancer cells and induce apoptosis. However, it also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide. One possible direction is to further investigate its mechanism of action and its potential applications in cancer research. Another direction is to study its potential applications in other fields, such as neurodegenerative diseases and inflammation. Additionally, further studies are needed to determine the safety and toxicity of this compound and its potential side effects.
Scientific Research Applications
2-({[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}amino)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer activity in various cancer cell lines, including breast cancer, lung cancer, and liver cancer. This compound has also been found to inhibit the growth of tumor cells in animal models.
properties
IUPAC Name |
2-[(2-methoxy-4-nitrophenyl)carbamothioylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4S/c1-23-13-8-9(19(21)22)6-7-12(13)18-15(24)17-11-5-3-2-4-10(11)14(16)20/h2-8H,1H3,(H2,16,20)(H2,17,18,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMQYOLDKLPNVPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC2=CC=CC=C2C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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